2-(1-(cyclopropylsulfonyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
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Description
2-(1-(cyclopropylsulfonyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C14H18N2O4S and its molecular weight is 310.37. The purity is usually 95%.
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Scientific Research Applications
Novel Synthetic Routes
A novel synthesis approach for hexahydro-1H-isoindole-1,3(2H)-dione derivatives starts from 3-sulfolene, utilizing epoxidation and subsequent opening of the epoxide with nucleophiles. This process yields amino and triazole derivatives of hexahydro-1H-isoindole-1,3(2H)-dione, with hydroxyl analogues obtained from cis-hydroxylation, demonstrating versatile functionalization capabilities of isoindole derivatives for further scientific exploration (Tan et al., 2016).
Antitumor Agents
Isoindole-1,3(2H)-dione compounds, specifically those substituted with tert-butyldiphenylsilyl ether, azido, and hydroxyl groups, have shown cytotoxic effects against various cancer cell lines. The structure-activity relationship indicates that the substituent effect is crucial in determining the anticancer activities of these molecules, suggesting their potential as chemotherapeutic agents (Tan et al., 2020).
Anticonvulsant Activities
Functionalized 5-(isoindole-1,3-dione) pyrimidinones synthesized through cycloaddition reactions exhibit anticonvulsant activities, with specific compounds demonstrating significant efficacy in vivo. These findings suggest the potential of isoindole-1,3(2H)-dione derivatives in the development of new anticonvulsant medications, highlighting the therapeutic versatility of these compounds (Sharma et al., 2016).
Biochemical Applications
Isoindole-1,3(2H)-dione and its derivatives serve as crucial scaffolds in the exploration of biochemical pathways, including the inactivation of chymotrypsin and related serine proteases. N-(sulfonyloxy)phthalimides, a class of these compounds, have been identified as potent inactivators, indicating their potential for investigating and modulating protease activity in biological systems (Neumann & Gütschow, 1994).
Properties
IUPAC Name |
2-(1-cyclopropylsulfonylazetidin-3-yl)-3a,4,7,7a-tetrahydroisoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4S/c17-13-11-3-1-2-4-12(11)14(18)16(13)9-7-15(8-9)21(19,20)10-5-6-10/h1-2,9-12H,3-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIRCHBQGQTXFJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)N2CC(C2)N3C(=O)C4CC=CCC4C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.